Cas no 1211504-33-4 (1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride
• CAS No: 1211504-33-4
• MF: C₁₅H₂₄Cl₂N₂O₂
• MW: 335.269262313843
• MDL: MFCD04419814
• CID: 5013703
• PubChem ID: 2770407
• Update Time: 2025-05-20

1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride
• VU0494033-1
• 1-(4-chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol;hydrochloride
• 1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride

• MDL： MFCD04419814
• Inchi： 1S/C15H23ClN2O2.ClH/c1-12-9-14(3-4-15(12)16)20-11-13(19)10-18-7-5-17(2)6-8-18;/h3-4,9,13,19H,5-8,10-11H2,1-2H3;1H
• InChI Key： VYRSMAMKWTYBNX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OCC(CN1CCN(C)CC1)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 285
• Topological Polar Surface Area: 35.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride

Comprehensive Overview of 1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride (CAS No. 1211504-33-4)

The compound 1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride (CAS No. 1211504-33-4) is a chemically synthesized molecule with significant potential in pharmaceutical research. Its unique structure combines a chloromethylphenoxy moiety with a methylpiperazine group, linked by a propan-2-ol backbone. This configuration has garnered attention due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern pharmacology.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 1211504-33-4. Researchers are increasingly leveraging machine learning to predict the bioactivity of such molecules, reducing the time and cost associated with traditional screening methods. The methylpiperazine component, in particular, is a common pharmacophore in many FDA-approved drugs, making this compound a candidate for further exploration in central nervous system (CNS) disorders and anti-inflammatory therapies.

The hydrochloride salt form of this compound enhances its solubility, a critical factor in drug formulation and bioavailability. This property aligns with the growing demand for orally bioavailable drugs, a frequent search query among pharmaceutical professionals. Additionally, the presence of the chloromethylphenoxy group suggests potential interactions with adrenergic receptors, a subject of interest for cardiovascular and metabolic disease research.

From a synthetic chemistry perspective, CAS No. 1211504-33-4 exemplifies the trend toward modular drug design, where functional groups are strategically combined to optimize efficacy and safety. The compound’s propan-2-ol linker offers flexibility for further derivatization, a feature highly valued in medicinal chemistry. This adaptability is particularly relevant given the rise of personalized medicine, where tailored therapeutics are designed for specific patient populations.

Environmental and regulatory considerations are also paramount in today’s research landscape. While 1211504-33-4 is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles, another trending topic in scientific communities. Researchers are increasingly searching for sustainable synthesis routes, and this compound’s structure presents opportunities for catalytic optimization and waste reduction.

In summary, 1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride represents a promising scaffold for drug development. Its multifaceted applications—from CNS therapeutics to GPCR modulation—make it a subject of ongoing investigation. As the pharmaceutical industry continues to embrace computational chemistry and high-throughput screening, compounds like this will play a pivotal role in shaping the future of medicine.